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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals optimize

the energy resolution of their High-Purity Germanium (HPGe) detector systems.

Troubleshooting Guide
This section addresses specific issues that can lead to degraded energy resolution. The

troubleshooting process should be systematic, starting from the most common and easily

solvable problems.

Q: My HPGe detector's energy resolution has degraded.
What are the first steps I should take?
A: When facing degraded energy resolution, a systematic approach is crucial. Start by

checking the most common sources of problems. Verify that the detector is properly cooled to

its operating temperature (around 100K) and that the recommended bias voltage is applied.[1]

[2] Ensure all cable connections are secure and clean.[3] Examine the recent spectral data for

specific patterns of peak degradation, such as symmetric broadening or tailing, as these can

indicate different underlying issues.

The following workflow provides a logical path for diagnosing resolution problems.
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Caption: A logical workflow for troubleshooting poor HPGe detector energy resolution.
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Q: Why are my spectral peaks symmetrically
broadened?
A: Symmetrical broadening of spectral peaks is typically caused by electronic noise or high

count rates.

Electronic Noise: This is a common culprit and can originate from several sources:

Ground Loops: Improper grounding of the detector and electronics can create noise

currents.[4][5] Ensure all components share a common, stable ground.[3][6]

Microphonics: Mechanical vibrations, for example from vacuum pumps or mechanical

coolers, can be converted into electrical signals, degrading resolution.[4][7] Isolating the

detector from vibration sources is essential.

Power Line Noise: Unclean power can introduce noise. Using a power conditioner or an

isolation transformer can help.[4]

High Count Rate (Pulse Pile-up): If the rate of gamma rays entering the detector is too high,

the processing electronics may not be able to distinguish between individual pulses. This

"pile-up" effect broadens peaks.[4] Reducing the count rate by increasing the source-to-

detector distance or using collimation is the solution.

Improper Shaping Time: The shaping time in the amplifier or digital signal processor affects

how electronic noise is filtered.[8] An unoptimized shaping time can lead to excessive noise

inclusion and degraded resolution.

Q: What causes asymmetric peak shapes, particularly
low-energy tailing?
A: Asymmetric peaks, especially with a "tail" on the low-energy side, often point to issues within

the detector crystal itself.

Incomplete Charge Collection: Not all charge carriers (electron-hole pairs) created by a

gamma-ray interaction may be collected at the electrodes. This results in a smaller-than-

expected pulse, which is registered at a lower energy, creating a tail. This can be

exacerbated by an incorrect bias voltage.
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Neutron Damage: HPGe detectors are susceptible to damage from fast neutrons. This

damage creates "traps" in the germanium crystal that interfere with charge collection, leading

to significant low-energy tailing.[4] This effect is cumulative and worsens with increased

neutron exposure. If neutron damage is suspected, the detector may need to be annealed by

the manufacturer to repair the crystal lattice.[4]

Deteriorated Vacuum: A poor vacuum in the detector's cryostat can lead to contamination on

the crystal surface, causing increased leakage current and charge collection issues.[1][4]

This can be identified by monitoring the cryostat pressure or observing a steady decline in

resolution over time.[1]

Frequently Asked Questions (FAQs)
Q: What are the fundamental factors that contribute to
the energy resolution of an HPGe detector?
A: The total energy resolution, often measured as the Full Width at Half Maximum (FWHM) of a

spectral peak, is a combination of three main factors:

Detector-Related Contribution (Statistical Fluctuation): This relates to the inherent statistical

variation in the number of electron-hole pairs created for a given gamma-ray energy. It is

proportional to the square root of the Fano factor, the gamma-ray energy, and the energy

required to create an electron-hole pair in germanium (~3 eV).[2][9]

Electronic Noise Contribution: This is the noise added by the preamplifier and the rest of the

electronic signal processing chain.[10] This contribution is independent of the gamma-ray

energy but is affected by the shaping time constant.[10]

Incomplete Charge Collection: As described above, effects like neutron damage or low bias

voltage can prevent all charge from being collected, which broadens and distorts the peak.[4]
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Caption: Key factors influencing the energy resolution of an HPGe detector system.

Q: How does the detector's operating temperature affect
resolution?
A: HPGe detectors must be cooled to cryogenic temperatures (typically around 100 K) to

minimize thermally generated charge carriers (leakage current).[2] If the detector temperature

rises, the leakage current increases significantly.[1] This increased leakage current acts as a

source of electronic noise, which degrades the energy resolution.[2] In systems with electric

coolers, a deteriorating vacuum requires the cooler to work harder, and if it cannot maintain the

target temperature, resolution will suffer.[1]

Q: What is the role of the amplifier's shaping time, and
how should it be set?
A: The shaping time (often specified as rise time and flat top time in digital systems) of the

signal processing electronics is critical for optimizing energy resolution.[8][11] It balances two

competing factors:

Longer Shaping Times: Allow for more effective filtering of electronic noise, which generally

improves resolution. However, they also increase the processing time for each pulse, which

leads to lower throughput and a higher probability of pulse pile-up at high count rates.[8]
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Shorter Shaping Times: Increase the system's throughput (ability to handle high count rates)

but may not fully filter electronic noise, potentially worsening resolution.[8]

The optimal shaping time is a compromise between achieving the best possible resolution and

maintaining an acceptable count rate capability for the specific experiment.[8]
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Caption: Simplified signal processing chain in a modern HPGe spectrometer system.

Quantitative Data
Table 1: Typical Energy Resolution (FWHM) for HPGe
Detectors
This table provides typical FWHM values for different types of HPGe detectors. The actual

resolution for a specific detector is provided on its specification sheet.

Detector Type
Energy at 5.9 keV
(55Fe)

Energy at 122 keV
(57Co)

Energy at 1332.5
keV (60Co)

Broad Energy (BEGe) ~0.4 keV ~0.7 keV ~2.0 keV[2]

P-type Coaxial (GEM) Not specified ~0.8 keV ~1.9 keV

N-type Coaxial (GMX) ~0.3 keV ~0.7 keV ~2.1 keV[12]

Low Energy (LEGe) ~0.15 keV ~0.55 keV Not specified

Values are illustrative and vary by specific model and manufacturer.

Table 2: Impact of Digital Shaping Time on Resolution
and Throughput
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Longer shaping times generally improve resolution at the cost of lower throughput. The optimal

setting depends on the experimental requirements.

Rise Time (µs) Flat Top (µs)
Resolution (FWHM
at 1332.5 keV)

Relative
Throughput

4.0 1.0 Degraded Highest

8.0 1.2 Good Medium

12.0 1.2 Optimal[11] Lower

16.0 1.5

Slight

Improvement/No

Change

Lowest

Data is conceptual, based on principles described in literature.[8][11] The best setting must be

determined experimentally.

Experimental Protocols
Protocol 1: Measuring Energy Resolution
This protocol describes how to measure the FWHM to determine energy resolution.

Source Selection: Place a calibrated gamma source with well-defined peaks at a distance

from the detector that results in a low-to-moderate count rate (dead time < 5-10%).

For high-energy resolution: Use a 60Co source (peaks at 1173.2 keV and 1332.5 keV).[2]

For low-energy resolution: Use a 57Co source (peak at 122 keV).[2]

System Setup: Ensure the detector is fully cooled and the manufacturer's recommended bias

voltage is applied. Set the amplifier or DSP with a standard shaping time (e.g., 6 µs for

analog or a 12 µs rise time for digital).[11]

Acquire Spectrum: Collect a spectrum for a duration sufficient to accumulate at least 10,000

counts in the peak of interest.[2] This ensures good statistical accuracy.
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Calibrate Energy: Perform an energy calibration using the known peaks from your source.

Measure FWHM: Use the analysis software to measure the FWHM of the desired peak (e.g.,

1332.5 keV for 60Co). The software typically fits a Gaussian function to the peak and reports

the width.

Compare: Compare the measured FWHM value against the detector's original specification

sheet to assess its current performance.[2]

Protocol 2: Optimizing Amplifier Shaping Time
This protocol helps find the best compromise between resolution and throughput for your

experiment.

Setup: Use the same setup as in Protocol 1, with a 60Co source.

Iterative Measurement:

Set the digital signal processor to the shortest available rise time.

Acquire a spectrum and record the FWHM of the 1332.5 keV peak and the system's input

count rate and dead time.

Increment the rise time to the next available setting.

Repeat the acquisition and measurement process for the full range of available shaping

times.

Analyze Data: Create a table or plot of FWHM vs. rise time and throughput vs. rise time.

Select Optimum: Choose the shaping time that provides the best energy resolution for your

needs. If high count rates are expected, you may need to select a slightly shorter shaping

time to minimize dead time and maintain acceptable throughput.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.mirion.com/discover/knowledge-hub/articles/education/high-resolution-gamma-ray-spectroscopy-with-hpge-detectors-lab-experiments
https://www.ortec-online.com/-/media/ametekortec/technical-papers/general-spectrometry/optimization-of-pulse-processing-parameters.pdf?la=en&revision=30695182-1de5-46de-b610-9734e77b5d22&hash=A0C9239D141ABD44A9BE7FCAA5B7668C
https://www.benchchem.com/product/b079718?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ctnw.ctbto.org [ctnw.ctbto.org]

2. mirion.com [mirion.com]

3. Best Practices for HPGe Detector Handling and Maintenance [ortec-online.com]

4. researchgate.net [researchgate.net]

5. 123.physics.ucdavis.edu [123.physics.ucdavis.edu]

6. qtwork.tudelft.nl [qtwork.tudelft.nl]

7. ortec-online.com [ortec-online.com]

8. ortec-online.com [ortec-online.com]

9. researchgate.net [researchgate.net]

10. ortec-online.com [ortec-online.com]

11. azom.com [azom.com]

12. ortec-online.com [ortec-online.com]

To cite this document: BenchChem. [Technical Support Center: High-Purity Germanium
(HPGe) Detectors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079718#improving-energy-resolution-of-high-purity-
germanium-detectors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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